Cas no 496925-03-2 (3H-1,2,4-Triazol-3-one,2,4-dihydro-5-(2-hydroxypropoxy)-4-methyl-(9CI))

• Product Name: 3H-1,2,4-Triazol-3-one,2,4-dihydro-5-(2-hydroxypropoxy)-4-methyl-(9CI)
• CAS No: 496925-03-2
• MF: C₆H₁₁N₃O₃
• MW: 173.169841051102
• CID: 1020399
• PubChem ID: 45091143
• Update Time: 2025-04-20

3H-1,2,4-Triazol-3-one,2,4-dihydro-5-(2-hydroxypropoxy)-4-methyl-(9CI) Chemical and Physical Properties

Names and Identifiers

• 3H-1,2,4-Triazol-3-one,2,4-dihydro-5-(2-hydroxypropoxy)-4-methyl-(9CI)
• 3H-1,2,4-TRIAZOL-3-ONE, 2,4-DIHYDRO-5-(2-HYDROXYPROPOXY)-4-METHYL-
• 496925-03-2
• 3-(2-Hydroxypropoxy)-4-methyl-1H-1,2,4-triazol-5(4H)-one
• DTXSID601021536
• DB-271656
• 5-(2-Hydroxypropoxy)-4-methyl-2,4-dihydro-3H-1,2,4-triazol-3-one

• Inchi： 1S/C6H11N3O3/c1-4(10)3-12-6-8-7-5(11)9(6)2/h4,10H,3H2,1-2H3,(H,7,11)
• InChI Key： YLLVEPLOCOQCNX-UHFFFAOYSA-N
• SMILES： O(C1=NNC(N1C)=O)CC(C)O

Computed Properties

• Exact Mass: 173.08013
• Monoisotopic Mass: 173.08004122g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 74.2Ų

Experimental Properties

• PSA: 74.16